Cas no 156592-09-5 (Pyrimidine,4,6-diphenoxy-)

Pyrimidine,4,6-diphenoxy- structure
Pyrimidine,4,6-diphenoxy- structure
Product Name:Pyrimidine,4,6-diphenoxy-
CAS No:156592-09-5
MF:C16H12N2O2
MW:264.278683662415
CID:107526
PubChem ID:45117382
Update Time:2025-04-18

Pyrimidine,4,6-diphenoxy- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,4,6-diphenoxy-
    • Pyrimidine, 4,6-diphenoxy- (9CI)
    • 4,6-diphenoxypyrimidine
    • SCHEMBL8217612
    • 156592-09-5
    • Inchi: 1S/C16H12N2O2/c1-3-7-13(8-4-1)19-15-11-16(18-12-17-15)20-14-9-5-2-6-10-14/h1-12H
    • InChI Key: VNUQMXLZNZGGAC-UHFFFAOYSA-N
    • SMILES: O(C1C=C(N=CN=1)OC1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 264.08996
  • Monoisotopic Mass: 264.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 44.2Ų

Experimental Properties

  • PSA: 44.24
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